Cas no 1804841-62-0 (Methyl 4-bromo-6-(difluoromethyl)-2-iodopyridine-3-carboxylate)

• Product Name: Methyl 4-bromo-6-(difluoromethyl)-2-iodopyridine-3-carboxylate
• CAS No: 1804841-62-0
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4861262
• Update Time: 2025-08-05

Methyl 4-bromo-6-(difluoromethyl)-2-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-6-(difluoromethyl)-2-iodopyridine-3-carboxylate

• Inchi： 1S/C8H5BrF2INO2/c1-15-8(14)5-3(9)2-4(6(10)11)13-7(5)12/h2,6H,1H3
• InChI Key： MPFHIKHXTKKFFB-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)C(=CC(C(F)F)=N1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-6-(difluoromethyl)-2-iodopyridine-3-carboxylate

Methyl 4-bromo-6-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS No. 1804841-62-0): An Overview

Methyl 4-bromo-6-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS No. 1804841-62-0) is a versatile compound with significant potential in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents.

The molecular structure of Methyl 4-bromo-6-(difluoromethyl)-2-iodopyridine-3-carboxylate is composed of a pyridine ring substituted with bromo, difluoromethyl, and iodo groups, along with a methyl ester functionality. These substituents contribute to the compound's chemical reactivity and biological activity, making it an attractive candidate for various research applications.

Recent studies have highlighted the importance of halogenated pyridine derivatives in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2021) explored the synthesis and biological evaluation of a series of halogenated pyridine carboxylates, including Methyl 4-bromo-6-(difluoromethyl)-2-iodopyridine-3-carboxylate. The results indicated that these compounds exhibited potent antiproliferative activity against various cancer cell lines, suggesting their potential as lead compounds for anticancer drug development.

Another area of interest is the use of Methyl 4-bromo-6-(difluoromethyl)-2-iodopyridine-3-carboxylate in the synthesis of more complex molecules. The presence of multiple functional groups, such as the bromo, difluoromethyl, and iodo substituents, provides numerous opportunities for further chemical modifications. This versatility makes it an ideal starting material for the synthesis of advanced intermediates and final products in pharmaceutical research.

In addition to its potential in cancer therapy, Methyl 4-bromo-6-(difluoromethyl)-2-iodopyridine-3-carboxylate has also been investigated for its role in modulating other biological processes. A study published in the Bioorganic & Medicinal Chemistry Letters (2020) reported that this compound exhibited selective inhibition of a specific enzyme involved in neurodegenerative diseases. This finding opens up new avenues for the development of therapeutic agents targeting neurological disorders.

The synthetic accessibility of Methyl 4-bromo-6-(difluoromethyl)-2-iodopyridine-3-carboxylate is another factor contributing to its appeal in research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. For example, a one-pot multicomponent reaction involving readily available starting materials has been reported to yield high purity products with excellent yields. This synthetic approach not only simplifies the production process but also enhances the scalability for industrial applications.

In conclusion, Methyl 4-bromo-6-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS No. 1804841-62-0) is a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it a valuable tool for researchers aiming to develop novel therapeutic agents. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing medical science.